- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Nanjing Jubai Biopharm
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Methionine and derivatives
Methionine, an essential amino acid, plays a critical role in protein synthesis within the body due to its sulfur-containing side chain. It is synthesized endogenously but cannot be produced by animals; therefore, it must be obtained from dietary sources or supplements. Methionine derivatives include methyl donors such as S-adenosylmethionine (SAMe), which is involved in numerous biological processes including DNA methylation and neurotransmitter synthesis. Other derivatives include 2-Acetylamino-4-methylthiobutyric acid (2-AAMTB) used in various biochemical studies, and N-acetyl-L-methionine, often utilized as a dietary supplement for its potential health benefits. These compounds are widely employed not only in nutritional science but also in pharmaceuticals, where they serve as precursors or intermediates. Additionally, derivatives of methionine find applications in agricultural sciences as growth promoters and feed additives.

-
Ethoxyquin as an Antioxidant and Preservative in Chemical BiopharmaceuticalsEthoxyquin as an Antioxidant and Preservative in Chemical Biopharmaceuticals Introduction to Ethoxyquin in Biomedicine and Chemistry Ethoxyquin, a versatile compound with the chemical formula C₁₃H₁₂O₃, has garnered significant attention in both chemistry and biomedicine. Its unique properties as an antioxidant and preservative make it invaluable across various industries, including pharmaceutical...
-
Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
-
Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
-
Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and DevelopmentsPolyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
-
Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical BiopharmaceuticalsPolyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...